Cas no 14660-91-4 (Neoxanthin)

Neoxanthin Is a major lutein carotenoid in dark green leafy vegetables,Is a precursor of the plant hormone abscisic acid.Neoxanthin Is an effective anti -Oxidizing agentAnd light harvesting pigments,Induction of apoptosis (apoptosis) And has anticancer effects.

Neoxanthin structure

Product Name:Neoxanthin

CAS No:14660-91-4

Molecular Formula:C₄₀H₅₆O₄

Molecular Weight:600.87024

CID:183635

PubChem ID:5282217

Neoxanthin Properties

Names and Identifiers

- b,b-Carotene-3,3',5(6H)-triol,6,7-didehydro-5',6'-epoxy-5',6'-dihydro-, (3S,3'S,5R,5'R,6R,6'S,9'-cis)-
- b,b-Carotene-3,3',5(6H)-triol,6,7-didehydro-5',6'-epoxy-5',6'-dihydro-, (3S,3'S,5R,5'R,6R,6'S,...
- Neoxanthin
- NEOXANTHIN(AS) (In Solution)
- NEOXANTHIN(AS) (In Solution) PrintBack
- 9'-cis-Neoxanthin
- all-trans-neoxanthin
- cis-Neoxanthin
- (3S,3′S,5R,5′R,6R,6′S,9′-cis)-6,7-Didehydro-5′,6′-epoxy-5′,6′-dihydro-β,β-carotene-3,3′,5(6H)-triol
- 9′-cis-Neoxanthin
- C13431
- NEOXANTHIN(SH)
- (3S,3'S,5R,5'R,6R,6'S,9'Z)-6,7-Didehydro-5',6'-epoxy-5,5',6,6'-tetrahydro-β,β-caroten-3,3',5-triol
- (3S,3'S,5R,5'R,6S,6'R,9Z)-5,6-Epoxy-6',7'-didehydro-5,6,5',6'-tetrahydro-β,β-carotene-3,3',5'-triol
- (3S,3'S,5R,5'R,6R,6'S,9'Z)-6,7-Didehydro-5',6'-epoxy-5,5',6,6'-tetrahydro-β,β-carotene-3,3',5-triol
- b,β-Carotene-3,3',5(6H)-triol,6,7-didehydro-5',6'-epoxy-5',6'-dihydro-, (3S,3'S,5R,5'R,6R,6'S,9'-cis)-
- CHEBI:35306
- 1ST159341
- Foliaxanthin
- Trollixanthin
- HY-N7523
- 9c-neoxanthin
- (1R,3R)-6-((3E,5E,7E,9E,11E,13E,15E,17E)-18-((1S,4R,6R)-4-HYDROXY-2,2,6-TRIMETHYL-7-OXABICYCLO(4.1.0)HEPT-1-YL)-3,7,12,16-TETRAMETHYLOCTADECA-1,3,5,7,9,11,13,15,17-NONAENYLIDENE)-1,5,5-TRIMETHYLCYCLOHEXANE-1,3-DIOL
- 14660-91-4
- LMPR01070291
- CS-0131634
- Trolliflor
- UNII-KK8M5T48AI
- Q27104309
- CCRIS 7560
- (3S,5R,6R,3'S,5'R,6'S)-9'-cis-6,7-didehydro-5,6,5',6'-tetrahydro-5',6'-epoxy-beta,beta-carotene-3,5,3'-triol
- (9'Z)-NEOXANTHIN
- KK8M5T48AI
- (3S,3'S,5R,5'R,6'S,9'CIS)-6,7-DIDEHYDRO-5,5',6,6'-TETRAHYDRO-5',6'-EPOXY-.BETA.,.BETA.-CAROTENE-3,3',5-TRIOL
- .BETA.-CAROTENE, 6,7-DIDEHYDRO-5',6'-EPOXY-5,5',6,6'-TETRAHYDRO-3,3',5-TRIHYDROXY-, (3S,3'S,5'R,6'S)-
- FD876F35-DAB5-457B-8E95-04A3DD3BEBB6
- 9cNeox
- DTXSID701318362
- Neoxanthine
- (3S,3'S,5R,5'R,6R,6'S,8R,9'cis)-6,7-didehydro-5,5',6,6'-tetrahydro-5',6'-epoxy-beta,beta-carotene-3,3',5-triol
- beta,beta-Carotene, 6,7-didehydro-5',6'-epoxy-5,5',6,6'-tetrahydro-3,3',5-trihydroxy-, (3S,3'S,5R,5'R,6R,6'S,9'-cis)-
- (1R,3R)-6-{(3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1S,4R,6R)-4-HYDROXY-2,2,6-TRIMETHYL-7-OXABICYCLO[4.1.0]HEPT-1-YL]-3,7,12,16-TETRAMETHYLOCTADECA-1,3,5,7,9,11,13,15,17-NONAENYLIDENE}-1,5,5-TRIMETHYLCYCLOHEXANE-1,3-DIOL
- .BETA.,.BETA.-CAROTENE, 6,7-DIDEHYDRO-5',6'-EPOXY-5,5',6,6'-TETRAHYDRO-3,3',5-TRIHYDROXY-, (3S,3'S,5R,5'R,6R,6'S,9'-CIS)-
- 6,7-Didehydro-5',6'-epoxy-5,5',6,6'-tetrahydro-b,b-carotene-3,3',5-triol
- .BETA.,.BETA.-CAROTENE-3,3',5(6H)-TRIOL, 6,7-DIDEHYDRO-5',6'-EPOXY-5',6'-DIHYDRO-, (3S,3'S,5R,5'R,6R,6'S,9'-CIS)-
- 9'Z-(6R)-NEOXANTHIN
- (3S,5R,6R,3'S,5'R,6'S)-5',6'-EPOXY-6,7-DIDEHYDRO- 5,6,5',6'-TETRAHYDRO-.BETA.,.BETA.-CAROTENE-3,5,3'-TRIOL, 9'-CIS-NEOXANTHIN
- 9-cis-Neoxanthin
- NEOXANTHIN
- Folioxanthin
- G16260
- CHEBI:25501
- DA-76099
- (3S,3'S,5R,5'R,6'S,9'CIS)-6,7-DIDEHYDRO-5,5',6,6'-TETRAHYDRO-5',6'-EPOXY-BETA,BETA-CAROTENE-3,3',5-TRIOL
- PGYAYSRVSAJXTE-FTLOKQSXSA-N
- (3S,5R,6R,3'S,5'R,6'S)-5',6'-EPOXY-6,7-DIDEHYDRO-5,6,5',6'-TETRAHYDRO-.BETA.,.BETA.-CAROTENE-3,5,3'-TRIOL, 9'-CIS-NEOXANTHIN
- (3S,5R,6R,3'S,5'R,6'S)-5',6'-EPOXY-6,7-DIDEHYDRO-5,6,5',6'-TETRAHYDRO-BETA,BETA-CAROTENE-3,5,3'-TRIOL, 9'-CIS-NEOXANTHIN
- BETA,BETA-CAROTENE-3,3',5(6H)-TRIOL, 6,7-DIDEHYDRO-5',6'-EPOXY-5',6'-DIHYDRO-, (3S,3'S,5R,5'R,6R,6'S,9'-CIS)-
- BETA-CAROTENE, 6,7-DIDEHYDRO-5',6'-EPOXY-5,5',6,6'-TETRAHYDRO-3,3',5-TRIHYDROXY-, (3S,3'S,5'R,6'S)-
- neoxanthin, (trans)-isomer
- neoxanthin
- all-trans-Neoxanthin
- +Expand
- InChIKey： PGYAYSRVSAJXTE-FTLOKQSXSA-N
- Inchi： InChI=1S/C40H56O4/c1-29(17-13-19-31(3)21-22-35-36(5,6)25-33(41)27-38(35,9)43)15-11-12-16-30(2)18-14-20-32(4)23-24-40-37(7,8)26-34(42)28-39(40,10)44-40/h11-21,23-24,33-34,41-43H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,24-23+,29-15+,30-16+,31-19+,32-20-/t22?,33-,34-,38+,39+,40-/m0/s1
- SMILES： C/C(/C=C/C=C(/C=C=C1[C@@](O)(C)C[C@@H](O)CC1(C)C)\C)=C\C=C\C=C(\C=C\C=C(/C=C/[C@@]12O[C@]1(C)C[C@H](CC2(C)C)O)\C)/C

Computed Properties

Exact Mass: 602.43400
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 9
Monoisotopic Mass: 600.418
Heavy Atom Count: 44
Complexity: 1380
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 8
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 73.2A^2

Experimental Properties

LogP: 8.95340
PSA: 73.22000
Refractive Index: 1.573
Boiling Point: 733.3 °C at 760 mmHg
Flash Point: 397.3 °C
Density: 1.06

Neoxanthin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AL5H-1mg	NEOXANTHIN	14660-91-4	99%	1mg	$2154.00	2024-06-20
A2B Chem LLC	AE93173-1mg	NEOXANTHIN	14660-91-4	99%	1mg	$1885.00	2024-04-20
Ambeed	A1365714-1mg	Neoxanthin	14660-91-4	98%	1mg	$1850.0	2024-07-17
ChemScence	CS-0131634-1mg	Neoxanthin	14660-91-4	≥99.0%	1mg	$1850.0	2022-04-27
ChromaDex Standards	ASB-00014288-00A-2.5ml	NEOXANTHIN	14660-91-4	%	2.5ml	$492.00
MedChemExpress	HY-N7523-1mg	Neoxanthin	14660-91-4	≥99.0%	1mg	￥9850	2024-07-20
TargetMol Chemicals	TN6914-1 mg	Neoxanthin	14660-91-4	98%	1mg	￥ 9,980
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N911775-1mg	Neoxanthin	14660-91-4	BR	1mg	￥12,103.00	2022-09-01
SHENG KE LU SI SHENG WU JI SHU	sc-506409-1 mg	Neoxanthin,	14660-91-4		1mg	￥5,558.00	2023-07-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	72994-1MG	Neoxanthin	14660-91-4		1mg	¥12310.02	2023-10-22

Neoxanthin Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:14660-91-4)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:14660-91-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Neoxanthin Related Literature

1. Biosynthesis and metabolism of abscisic acid and related compounds

Takayuki Oritani,Hiromasa Kiyota Nat. Prod. Rep. 2003 20 414
2. Food matrix and processing influence on carotenoid bioaccessibility and lipophilic antioxidant activity of fruit juice-based beverages

María Janeth Rodríguez-Roque,Bego?a de Ancos,Rogelio Sánchez-Vega,Concepción Sánchez-Moreno,M. Pilar Cano,Pedro Elez-Martínez,Olga Martín-Belloso Food Funct. 2016 7 380
3. Carotenoid composition in Rhinacanthus nasutus (L.) Kurz as determined by HPLC-MS and affected by freeze-drying and hot-air-drying

Tsai-Hua Kao,Chia-Ju Chen,Bing-Huei Chen Analyst 2011 136 3194
4. Uncovering the interactions driving carotenoid binding in light-harvesting complexes

Vincenzo Mascoli,Nicoletta Liguori,Lorenzo Cupellini,Eduard Elias,Benedetta Mennucci,Roberta Croce Chem. Sci. 2021 12 5113
5. The biosynthesis of C5–C25 terpenoid compounds

Paul M. Dewick Nat. Prod. Rep. 1999 16 97
6. First preparation and characterization of the allenic carotenoids (all-E,6S)- and (9′Z,6S)-neoxanthin

Aase Strand,Synn?ve Liaaen-Jensen J. Chem. Soc. Perkin Trans. 1 2000 595
7. Carotenoid based bio-compatible labels for third harmonic generation microscopy

Danielle Tokarz,Richard Cisek,Martyna Garbaczewska,Daaf Sandkuijl,Xinping Qiu,Bryan Stewart,Joel D. Levine,Ulrich Fekl,Virginijus Barzda Phys. Chem. Chem. Phys. 2012 14 10653
8. The biosynthesis of C5–C20 terpenoid compounds

P. M. Dewick Nat. Prod. Rep. 1995 12 507
9. The carotenoid pathway: what is important for excitation quenching in plant antenna complexes?

Kieran F. Fox,Vytautas Balevi?ius,Jevgenij Chmeliov,Leonas Valkunas,Alexander V. Ruban,Christopher D. P. Duffy Phys. Chem. Chem. Phys. 2017 19 22957
10. Carotenoids and related compounds. Part XXI. Structure of neoxanthin (foliaxanthin)

L. Cholnoky,K. Gy?rgyfy,A. Rónai,J. Szabolcs,Gy. Tóth,Gail Galasko,A. K. Mallams,E. S. Waight,B. C. L. Weedon J. Chem. Soc. C 1969 1256

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